1-(2,2-Difluoro-2H-1,3-benzodioxol-5-YL)piperazine

• Molecular Formula: C11H12F2N2O2
• Molecular Weight: 242.22 g/mol
• IUPAC Name: 1-(2,2-difluoro-1,3-benzodioxol-5-yl)piperazine
• InChI: InChI=1S/C11H12F2N2O2/c12-11(13)16-9-2-1-8(7-10(9)17-11)15-5-3-14-4-6-15/h1-2,7,14H,3-6H2
• InChI Key: JBZLZXRFWMKTFR-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1)C2=CC3=C(C=C2)OC(O3)(F)F

Description

1-(2,2-Difluoro-2H-1,3-benzodioxol-5-YL)piperazine is a useful research compound. Its molecular formula is C11H12F2N2O2 and its molecular weight is 242.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

13-May-09 10:32:07 +0100 5-bromo-2,2-difluorobenzo[d][1,3]dioxole (0.500 g, 2.11 mmol), piperazine (0.182 g, 2.11 mmol) and BIS(TRI-T-BUTYLPHOSPHINE)PALLADIUM(0) (0.054 g, 0.11 mmol) and potassium 2-methylpropan-2-olate (0.349 g, 2.95 mmol) were suspended in dioxane (10vol) (10 mL) and heated to 90°C for 1 hour. LC-MS shows no starting material 52% product and 41% dimer. The reaction mixture was combined with EN02263-54 filtered and the crude product was purified by flash silica chromatography, elution gradient 0 to 10% MeOH in DCM. Pure fractions were evaporated to dryness to afford 1-(2,2-difluorobenzo[d][1,3]dioxol-5-yl)piperazine (0.259 g, 50.7 %) as a yellow oil.